Cas no 391229-93-9 (3-{4-(Furan-2-ylmethyl)sulfamoylphenyl}prop-2-enoic Acid)

• Product Name: 3-{4-(Furan-2-ylmethyl)sulfamoylphenyl}prop-2-enoic Acid
• CAS No: 391229-93-9
• MF: C₁₄H₁₃NO₅S
• MW: 307.321722745895
• MDL: MFCD01455534
• CID: 843464
• PubChem ID: 779298
• Update Time: 2024-11-01

3-{4-(Furan-2-ylmethyl)sulfamoylphenyl}prop-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[4-[(FURAN-2-YLMETHYL)-SULFAMOYL]-PHENYL]-ACRYLIC ACID
• 3-{4-[(Furan-2-ylmethyl)-sulfamoyl]-phenyl}-acrylic acid
• MLS000713410
• HMS2639M24
• STK806564
• NE11867
• SMR000272891
• ST50775778
• 3-[4-[(furan-2-ylmethyl)sulfamoyl]phenyl]acrylic acid
• 3-{4-[(furan-2-ylmethyl)sulfamoyl]phenyl}prop-2-enoic acid
• (2E)-3-{4-[(furan-2-ylmethyl)sulfamoyl]phenyl}prop-2-enoic acid
• (2E)-3-(4-{[(2-furylmethyl)amino]sulfonyl}phenyl)prop-2-e
• CHEMBL1381390
• G76197
• (E)-3-(4-(N-(furan-2-ylmethyl)sulfamoyl)phenyl)acrylic acid
• AKOS000114959
• Z2311769879
• 3-(4-[(Furan-2-ylmethyl)-sulfamoyl]-phenyl)-acrylic acid
• (2E)-3-(4-{[(furan-2-yl)methyl]sulfamoyl}phenyl)prop-2-enoic acid
• 391229-93-9
• (E)-3-[4-(furan-2-ylmethylsulfamoyl)phenyl]prop-2-enoic acid
• J-511490
• AB00606761-02
• 3-(4-{[(furan-2-yl)methyl]sulfamoyl}phenyl)prop-2-enoic acid
• 3-(4-(N-(Furan-2-ylmethyl)sulfamoyl)phenyl)acrylic acid
• EN300-00593
• EN300-832930
• CS-0452044
• 3-{4-(Furan-2-ylmethyl)sulfamoylphenyl}prop-2-enoic Acid

• MDL： MFCD01455534
• Inchi： 1S/C14H13NO5S/c16-14(17)8-5-11-3-6-13(7-4-11)21(18,19)15-10-12-2-1-9-20-12/h1-9,15H,10H2,(H,16,17)/b8-5+
• InChI Key： VIBKQPVIIPWFQU-VMPITWQZSA-N
• SMILES： S(C1C=CC(/C=C/C(=O)O)=CC=1)(NCC1=CC=CO1)(=O)=O

Computed Properties

• Exact Mass: 307.05144369g/mol
• Monoisotopic Mass: 307.05144369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105
• XLogP3: 1.4